Cas no 54738-73-7 (3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 54738-73-7
• MF: C₅H₃BrN₄O
• MW: 215.007519006729
• MDL: MFCD00835293
• CID: 381134
• PubChem ID: 135493710
• Update Time: 2025-10-29

3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 3-bromo-1h-pyrazolo[3,4-d]pyrimidin-4-ol
• 3-bromo-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 3-Bromo-1,5-dihydro-4H-pyrazolo-[3,4-d]pyrimidin-4-one
• 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,3-bromo-1,5-dihydro-
• 3-Bromo-4-hydroxypyrazolo[3,4-d]pyrimidine
• NSC 344532
• CHEMBL4870178
• AKOS004910255
• 3-bromo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 54738-73-7
• AKOS015962529
• FT-0646318
• NSC-344532
• DTXSID20319383
• MFCD00835293
• 3-Bromo-1,7-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 3-bromo-1,5-dihydro-
• SCHEMBL6433606
• FS-2744
• CS-W005605
• Z1101094220
• KAHCKNUEZSETEP-UHFFFAOYSA-N
• 3-Bromo-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
• NSC344532
• 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 3-bromo-1,5-dihydro-
• AC-17201
• InChI=1/C5H3BrN4O/c6-3-2-4(10-9-3)7-1-8-5(2)11/h1H,(H2,7,8,9,10,11)
• EN300-69226
• 3-bromo-2,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• AMY27370
• AKOS015836068
• Benzoic acid, 5-bromo-2-fluoro-4-methoxy-
• KAHCKNUEZSETEP-UHFFFAOYSA-
• 3-BROMO-1H,2H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• DB-071903
• 3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD00835293
• Inchi： 1S/C5H3BrN4O/c6-3-2-4(10-9-3)7-1-8-5(2)11/h1H,(H2,7,8,9,10,11)
• InChI Key： KAHCKNUEZSETEP-UHFFFAOYSA-N
• SMILES： BrC1=C2C(NC=NC2=NN1)=O

Computed Properties

• Exact Mass: 213.94900
• Monoisotopic Mass: 213.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2
• XLogP3: 0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.54±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 350 ºC
• Boiling Point: 473.1℃ at 760 mmHg
• Flash Point: 239.92 °C
• Refractive Index: 1.834
• Solubility: Almost insoluble (0.065 g/l) (25 º C),
• PSA: 74.43000
• LogP: 0.40870
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Bromo-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)